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Compound of Interest

Compound Name: Metesind Glucuronate

Cat. No.: B1676347 Get Quote

Important Notice: A specific Safety Data Sheet (SDS) for Metesind Glucuronate is not publicly

available. This compound was an investigational drug and its development has been

discontinued.[1] Therefore, it must be handled with the utmost caution as a potentially

hazardous substance with unknown toxicological and environmental properties. The following

guidance is based on general best practices for the disposal of investigational and cytotoxic

compounds.

Immediate Safety and Handling Precautions
Given that Metesind Glucuronate is a specific thymidylate synthase inhibitor, it is designed to

be biologically active and may have cytotoxic or antineoplastic properties.[2] Researchers and

laboratory personnel must adhere to strict safety protocols to minimize exposure.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles as

described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.[3]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[3]

Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved

respirator if there is a risk of dust formation or aerosolization.[4]
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Handling:

Handle the compound in a designated area, such as a chemical fume hood, to avoid

inhalation of any dust or aerosols.[4][5]

Avoid dust formation.[3][4][5]

Do not eat, drink, or smoke when using this product.[6]

Wash hands and face thoroughly after handling.[6]

Proper Disposal Procedures for Metesind
Glucuronate
As an investigational drug, Metesind Glucuronate must be disposed of as hazardous

chemical waste. Do not dispose of it in standard laboratory trash or down the drain. The

following step-by-step procedure should be followed:

Segregation and Collection:

Collect all waste materials containing Metesind Glucuronate, including unused product,

empty containers, contaminated PPE, and cleaning materials, in a dedicated and clearly

labeled hazardous waste container.[7][8]

Select a container that is compatible with the physical state of the waste (e.g., a rigid,

leak-proof container for solids).[7]

Original vials or containers with the substance do not need to be emptied and can be

disposed of "as is".[7]

Labeling:

Attach a "HAZARDOUS WASTE" label to the container.[7]

The label must include:

The full chemical name: "Metesind Glucuronate" (no abbreviations).[7]
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The name of the Principal Investigator (PI) and a contact phone number.[7]

The location where the waste is stored (building and room number).[7]

Storage:

Store the labeled waste container in a designated Satellite Accumulation Area (SAA).[7]

The SAA should be a secure, designated space, such as a locked cabinet or a secondary

containment tub.[7]

Keep the container tightly closed except when adding waste.[3]

Disposal Request and Pickup:

Contact your institution's Environmental Health and Safety (EHS) office to arrange for the

pickup and disposal of the hazardous waste.[7]

Follow your institution's specific procedures for requesting a waste pickup. This may

involve submitting a chemical waste disposal request form.[7]

The waste will typically be incinerated at a permitted hazardous waste facility.[8]

Chemical and Physical Properties
Limited quantitative data for Metesind Glucuronate is available. The following table

summarizes its known properties.

Property Value

Molecular Formula C23H24N4O3S · C6H10O7

Molecular Weight 630.67 g/mol

Appearance Not specified (likely a solid)

Solubility Not specified

Mechanism of Action Specific thymidylate synthase inhibitor
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Experimental Protocol: Preparation of Waste for
Disposal
This protocol outlines the general steps for preparing Metesind Glucuronate waste for

disposal.

Materials:

Designated hazardous waste container (compatible with the waste type).

Hazardous waste labels.

Personal Protective Equipment (PPE) as specified above.

Tools for cleanup (e.g., absorbent pads, forceps).

Procedure:

1. Don all required PPE before handling the material.

2. Carefully place all solid waste, including any remaining Metesind Glucuronate powder,

contaminated vials, and disposable labware, into the designated hazardous waste

container.

3. For any spills, use absorbent pads to clean the area and place the contaminated pads into

the waste container.

4. Place all contaminated PPE, such as gloves and disposable lab coats, into the same

container.

5. Securely close the lid of the hazardous waste container.

6. Decontaminate the exterior of the container if necessary.

7. Complete a hazardous waste label with all required information and affix it to the container.

8. Move the container to the designated Satellite Accumulation Area.
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9. Wash hands thoroughly after completing the procedure.

10. Initiate the waste pickup request through your institutional EHS department.

Visualizing Procedural and Biological Information
To aid in understanding the proper handling and context of Metesind Glucuronate, the

following diagrams illustrate the disposal workflow and its biological mechanism of action.
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Caption: Disposal workflow for Metesind Glucuronate.
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Caption: Mechanism of action of thymidylate synthase inhibitors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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